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Compound of Interest

Compound Name:
2-Hydroxycyclohexanecarboxylic

acid

CAS No.: 17502-32-8

Cat. No.: B1209147 Get Quote

CAS: 609-69-8 | Formula: C₇H₁₂O₃ | Molecular Weight: 144.17 g/mol

Executive Summary
Immediate Action Required: 2-Hydroxycyclohexanecarboxylic acid is a corrosive/irritant

organic acid. Do not dispose of via sanitary sewer (sink drains) unless explicitly authorized by

your facility's wastewater permit. The standard and preferred disposal method for research

quantities is high-temperature incineration via a licensed hazardous waste contractor.

Core Safety Directive: Segregate from strong oxidizers and bases.[1][2] Treat all waste streams

as hazardous until verified otherwise.

Chemical Hazard & Waste Profile
Before initiating disposal, you must characterize the waste to ensure compliant labeling and

stream selection.[3][4]
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Parameter Specification Implications for Disposal

Physical State
Solid (crystalline) or viscous

liquid

Solids require different

containerization than liquids.

GHS Classification
Skin Irrit. 2 (H315), Eye Dam.

1 (H318)

Requires "Corrosive" or

"Irritant" hazard labeling.[5]

Acidity (pKa) ~4.5 - 5.0 (Est.)

Weak acid; capable of

exothermic reaction with strong

bases.

Water Solubility Moderate to Low

Critical: Low solubility often

disqualifies it from drain

disposal even if neutralized, as

it may precipitate in plumbing.

Flash Point >110°C (Est.)

Generally not classified as

"Ignitable" (D001) unless in

flammable solvent.

Pre-Disposal Assessment Workflow
Do not guess the waste stream. Use this logic flow to determine the correct protocol.
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Waste Generation Source

Is the material pure solid/liquid?

Is it dissolved in solvent?

No (Mixture)

Stream A: Solid Organic Waste
(Incineration)

Yes (Solid/Pure)

Does solvent contain Halogens?
(DCM, Chloroform, etc.)

Yes (Organic Solvent)

Is it an aqueous solution?

No (Water based)

Stream B: Halogenated Solvent Waste

Yes

Stream C: Non-Halogenated Solvent Waste

No

Stream D: Aqueous Acid Waste
(Collect for Neutralization/Off-site)

Yes

Click to download full resolution via product page

Figure 1: Decision logic for assigning 2-Hydroxycyclohexanecarboxylic acid to the correct

waste stream based on matrix composition.

Disposal Protocols
Protocol A: Solid Waste Collection (Primary Method)
Applicability: Pure substance, expired reagents, or contaminated solid debris (wipes, weighing

boats).

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Avoid metal

containers due to potential corrosion.

Labeling: Affix a hazardous waste tag immediately.
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Chemical Name: Write out "2-Hydroxycyclohexanecarboxylic acid" completely. Do not

use abbreviations or chemical formulas.

Hazard Checkbox: Mark "Toxic" and "Corrosive" (if applicable based on concentration).

Segregation: Place the container in a secondary containment tray designated for "Organic

Acids." Keep separate from "Organic Bases" (e.g., amines) and "Oxidizers."[2]

Protocol B: Liquid Solvent Waste (Reaction Mixtures)
Applicability: Material dissolved in organic solvents (Methanol, Ethyl Acetate, DCM).

Stream Segregation (Critical):

Halogenated: If dissolved in Dichloromethane (DCM) or Chloroform.

Non-Halogenated: If dissolved in Methanol, Ethanol, Acetone, or Ethyl Acetate.

pH Check: Although dissolved in organic solvent, the solution may be acidic. Test pH with a

dipstick. If pH < 2, mark "Acidic" on the waste tag.

Bulking: Pour into the appropriate 5-gallon carboy or safety can.

Safety Note: Ensure the carboy is grounded if the solvent is flammable (Flash point <

60°C).

Protocol C: Aqueous Waste & Neutralization
Applicability: Aqueous extractions or spill cleanup residues. Warning: Only perform

neutralization if you are trained and have a functional fume hood.

Preparation: Place the waste container in a fume hood.

Neutralization Agent: Use a saturated solution of Sodium Bicarbonate (NaHCO₃) or Sodium

Carbonate (Na₂CO₃). Avoid strong bases like Sodium Hydroxide (NaOH) to prevent rapid

heat generation.

Procedure:
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Slowly add the base to the acid solution.

Observe: Expect bubbling (CO₂ release). Wait for bubbling to cease before adding more.

Endpoint: Test with pH paper. Target pH 6–9.

Final Disposal:

Option 1 (Standard): Cap container and label as "Neutralized Aqueous Waste" for pickup.

Option 2 (Drain - RESTRICTED):ONLY if your facility permits organic salts in the sewer.

Because 2-hydroxycyclohexanecarboxylic acid has a cyclohexane ring, its water

solubility is limited compared to simple acids. Default to Option 1 to prevent plumbing

blockages.

Spill Response Workflow
In the event of a benchtop spill, follow this self-validating cleanup loop.
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1. Assess Volume & Risk
(< 500mL? Inside Hood?)

EVACUATE LAB
Call EHS / Emergency Services

High Risk / Large Volume

2. Don PPE
(Nitrile Gloves x2, Goggles, Lab Coat)

Low Risk / Manageable

3. Containment
Surround spill with absorbent pillows

4. Neutralize
Cover with Sodium Bicarbonate powder

Wait for reaction (bubbling) to stop

5. Collect
Scoop slurry into waste bag/jar

6. Decontaminate Surface
Wash with soap & water

Click to download full resolution via product page

Figure 2: Emergency response workflow for minor laboratory spills.

Storage & Compatibility Matrix
To prevent accidental formation of hazardous byproducts, adhere to these storage rules.
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Incompatible Class Risk Action

Strong Oxidizers (Nitric Acid,

Peroxides)
Fire / Explosion

Store in separate cabinet or

secondary containment tray.

Strong Bases (NaOH, KOH,

Amines)
Exothermic Reaction

Store physically separated

(e.g., different shelves).

Cyanides / Sulfides Toxic Gas Generation

STRICT SEGREGATION. Acid

contact releases lethal HCN or

H₂S gas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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